Cas no 1478858-45-5 (3-bromo-5-ethynyl-2-Pyridinamine)

3-bromo-5-ethynyl-2-Pyridinamine structure
1478858-45-5 structure
Product Name:3-bromo-5-ethynyl-2-Pyridinamine
CAS No:1478858-45-5
MF:C7H5BrN2
MW:197.032000303268
CID:2134819
Update Time:2023-11-19

3-bromo-5-ethynyl-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-ethynyl-2-Pyridinamine
    • 2-Pyridinamine, 3-bromo-5-ethynyl-
    • CID 89880828
    • 3-Bromo-5-ethynylpyridin-2-amine
    • Inchi: 1S/C7H5BrN2/c1-2-5-3-6(8)7(9)10-4-5/h1,3-4H,(H2,9,10)
    • InChI Key: SWZDLLGQDVURIF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C#C)=CN=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Topological Polar Surface Area: 38.9
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.